molecular formula C12H19N3O4S B8383506 N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide

N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide

Cat. No.: B8383506
M. Wt: 301.36 g/mol
InChI Key: JFHUESFSEJAFPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3O4S

Molecular Weight

301.36 g/mol

IUPAC Name

N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide

InChI

InChI=1S/C12H19N3O4S/c1-14(10-6-2-5-9-13)20(18,19)12-8-4-3-7-11(12)15(16)17/h3-4,7-8H,2,5-6,9-10,13H2,1H3

InChI Key

JFHUESFSEJAFPX-UHFFFAOYSA-N

Canonical SMILES

CN(CCCCCN)S(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl 5-(N-methyl-2-nitrophenylsulfonamido)pentylcarbamate 30d (31.5 g, 79 mmoles) and trifluoro acetic acid (29.2 mL, 5 eq) in DCM (300 mL) was stirred at RT until completion (˜16 h). The RM was then concentrated under vacuo, redissolved in DCM, washed with a saturated sodium bicarbonate aqueous solution (2 times), then brine, dried over magnesium sulfate, filtered and concentrated. Trituration in diisopropyl ether afforded 23.7 g (quantitative yield) of N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide 26a as a slightly yellow solid; m/z 302 [M+H]+.
Name
tert-butyl 5-(N-methyl-2-nitrophenylsulfonamido)pentylcarbamate
Quantity
31.5 g
Type
reactant
Reaction Step One
Quantity
29.2 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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